Cas no 1501585-47-2 (3-(Pyridin-4-yl)pyrazine-2-carboxylic acid)

• Product Name: 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid
• CAS No: 1501585-47-2
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD26601231
• CID: 5045153
• PubChem ID: 83531846
• Update Time: 2026-02-28

3-(Pyridin-4-yl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)pyrazine-2-carboxylic acid
• 3-pyridin-4-ylpyrazine-2-carboxylic acid
• 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid

• MDL： MFCD26601231
• Inchi： 1S/C10H7N3O2/c14-10(15)9-8(12-5-6-13-9)7-1-3-11-4-2-7/h1-6H,(H,14,15)
• InChI Key： ZEXVVQMZNWJFFD-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 0.2
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid

Comprehensive Overview of 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid (CAS No. 1501585-47-2)

3-(Pyridin-4-yl)pyrazine-2-carboxylic acid (CAS No. 1501585-47-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine and pyrazine ring system, serves as a versatile building block in medicinal chemistry. Its carboxylic acid functional group enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and anti-inflammatory agents.

The growing demand for heterocyclic compounds in drug development has placed 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid at the forefront of modern research. With the rise of personalized medicine and targeted therapies, this compound's ability to modulate biological pathways makes it a promising candidate for treating diseases like cancer and autoimmune disorders. Recent studies have also explored its role in catalysis and material science, further expanding its utility beyond traditional pharmaceutical applications.

One of the most frequently asked questions about 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid is its synthesis method. The compound is typically prepared through multi-step organic reactions, including cross-coupling and oxidation processes. Its solubility in polar solvents like DMSO and methanol makes it suitable for various experimental conditions. Additionally, its stability under ambient conditions ensures ease of handling in laboratory settings, a critical factor for researchers.

In the context of green chemistry, 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid has been evaluated for its environmental impact. Researchers are increasingly focusing on sustainable synthesis methods to reduce waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceuticals and biodegradable materials. The compound's potential for scalable production further enhances its appeal for industrial applications.

Another area of interest is the structure-activity relationship (SAR) of 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid. By modifying its functional groups, scientists can tailor its properties to enhance bioavailability or target specificity. This approach is particularly relevant in the development of next-generation therapeutics, where precision and efficacy are paramount. Computational modeling and high-throughput screening have accelerated the discovery of derivatives with improved pharmacological profiles.

The compound's relevance extends to academic research, where it is often used as a reference standard or intermediate in synthetic studies. Its spectroscopic data, including NMR and mass spectrometry profiles, are well-documented, facilitating its identification and characterization. This transparency supports reproducibility, a cornerstone of modern scientific inquiry.

As the scientific community continues to explore the potential of 3-(Pyridin-4-yl)pyrazine-2-carboxylic acid, its role in innovative drug formulations and advanced materials is expected to grow. With ongoing advancements in cheminformatics and molecular docking, the compound's applications are likely to expand into new domains, solidifying its position as a key player in interdisciplinary research.